1-(4-(4-Methoxyphenyl)piperazin-1-yl)-3-(prop-2-yn-1-yloxy)propan-2-ol dihydrochloride

• IUPAC Name: 1-[4-(4-methoxyphenyl)piperazin-1-yl]-3-prop-2-ynoxypropan-2-ol;dihydrochloride
• InChI: InChI=1S/C17H24N2O3.2ClH/c1-3-12-22-14-16(20)13-18-8-10-19(11-9-18)15-4-6-17(21-2)7-5-15;;/h1,4-7,16,20H,8-14H2,2H3;2*1H
• InChI Key: KVVYREDBMBYATJ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)N2CCN(CC2)CC(COCC#C)O.Cl.Cl
• Molecular Formula: C17H26Cl2N2O3
• Molecular Weight: 377.3 g/mol
• CAS No.: 1184973-87-2

Description

1-(4-(4-Methoxyphenyl)piperazin-1-yl)-3-(prop-2-yn-1-yloxy)propan-2-ol dihydrochloride is a synthetic compound featuring a piperazine core substituted with a 4-methoxyphenyl group at the 1-position. The propan-2-ol backbone is modified with a propargyloxy (prop-2-yn-1-yloxy) group at the 3-position. The dihydrochloride salt enhances solubility and stability, making it suitable for pharmacological studies. Piperazine derivatives are widely explored for their affinity to neurotransmitter receptors, particularly serotonin (5-HT) and dopamine receptors, due to their structural mimicry of endogenous ligands .

Comparison with Similar Compounds

Substitution Patterns on the Piperazine Ring

• Target Compound : 4-Methoxyphenyl group at the 1-position of piperazine.
• Analogues: 1-(4-Methoxyphenoxy)-3-(4-(4-methoxyphenyl)piperazin-1-yl)propan-2-ol dihydrochloride: Dual methoxy substitution (on both phenoxy and piperazine phenyl groups), enhancing lipophilicity . 1-[4-(2-Methoxyphenyl)piperazin-1-yl]-3-(naphthalen-1-yloxy)propan-2-ol dihydrochloride: 2-Methoxy substitution on the piperazine phenyl group and naphthyloxy substitution, which may increase steric bulk and π-π stacking interactions .

Modifications on the Propanol Chain

• Target Compound : Propargyloxy group (prop-2-yn-1-yloxy) at the 3-position, offering a rigid alkyne linker.
• Analogues: 1-(2-Allylphenoxy)-3-[4-(2-hydroxyethyl)piperazin-1-yl]propan-2-ol dihydrochloride: Allylphenoxy group provides unsaturated hydrocarbon flexibility, while the hydroxyethylpiperazine side chain improves hydrophilicity .

Pharmacological Implications

• Target Compound : The propargyloxy group may confer metabolic stability due to resistance to oxidative degradation, a common issue with allyl or alkyl ethers.
• Analogues :
  • Compounds with nitro groups (e.g., ) may exhibit altered pharmacokinetics due to redox activity.
  • Naphthyloxy-substituted derivatives (e.g., ) could show enhanced binding to hydrophobic receptor pockets.

Data Tables

Table 1. Structural Comparison of Piperazine-Based Propanol Derivatives

Compound Name	Piperazine Substituent	Propanol Chain Substituent	Molecular Weight (g/mol)	Key Features	Reference
1-(4-(4-Methoxyphenyl)piperazin-1-yl)-3-(prop-2-yn-1-yloxy)propan-2-ol dihydrochloride	4-Methoxyphenyl	Prop-2-yn-1-yloxy	424.32*	Propargyloxy linker
1-(4-Methoxyphenoxy)-3-(4-(4-methoxyphenyl)piperazin-1-yl)propan-2-ol dihydrochloride	4-Methoxyphenyl	4-Methoxyphenoxy	488.36*	Dual methoxy groups
1-[4-(4-Methoxyphenyl)piperazin-1-yl]-3-(2-nitrophenoxy)propan-2-ol dihydrochloride	4-Methoxyphenyl	2-Nitrophenoxy	474.33*	Electron-withdrawing nitro group
1-[4-(2-Methoxyphenyl)piperazin-1-yl]-3-(naphthalen-1-yloxy)propan-2-ol dihydrochloride	2-Methoxyphenyl	Naphthalen-1-yloxy	504.41*	Bulky aromatic substitution

*Calculated based on empirical formulas from referenced evidence.